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Compound of Interest

Compound Name: 4-Chloromorpholine

Cat. No.: B1360140 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Chloromorpholine

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of reagents is fundamental to experimental design and

successful synthesis. This guide provides a focused overview of the key physical properties of

4-Chloromorpholine, a heterocyclic organic compound utilized as an intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1]

Physical and Chemical Properties
4-Chloromorpholine (CAS No: 23328-69-0) is a heterocyclic organic compound characterized

by a morpholine ring with a chlorine atom substituted at the nitrogen position.[1] It typically

appears as a colorless to pale yellow liquid with an amine-like odor.[1] Its solubility in water and

various organic solvents makes it a versatile reagent in diverse chemical reactions.[1]

Quantitative Physical Data
The boiling point and density of 4-Chloromorpholine have been reported with some variation

in the literature, which is common and often dependent on experimental conditions such as

pressure and temperature. The available data is summarized below for clear comparison.
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Physical Property Value Conditions Source

Boiling Point 161.2 °C at 760 mmHg [2][3]

40.5-44.0 °C at 12 Torr [4]

Density 1.21 g/cm³ Not Specified [2]

1.58 g/cm³ at 25 °C [4]

Experimental Protocols
While specific experimental protocols for the determination of 4-Chloromorpholine's physical

properties are not detailed in the cited literature, standard methodologies are employed for

such measurements. The following represents a generalized workflow for determining the

boiling point and density of a liquid compound like 4-Chloromorpholine.

Workflow for Physical Property Determination
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Boiling Point Determination (Distillation) Density Measurement (Pycnometry)

Sample Preparation:
Purified 4-Chloromorpholine

Apparatus Setup:
Distillation flask, condenser,
thermometer, heating mantle

Heating & Observation:
Gradual heating, record temperature

at steady vapor-liquid equilibrium

Pressure Correction:
Normalize to standard pressure (760 mmHg)

if measured under vacuum

Pycnometer Calibration:
Measure mass of empty pycnometer,
then mass with distilled water at 25°C

Sample Measurement:
Measure mass of pycnometer

filled with 4-Chloromorpholine at 25°C

Calculation:
Density = (Mass_sample - Mass_empty) / Volume_pycnometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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